Cas no 172377-87-6 (2-Hydroxy-3-methoxybenzoic acid glucose ester)

• Product Name: 2-Hydroxy-3-methoxybenzoic acid glucose ester
• CAS No: 172377-87-6
• Molecular Formula: C₁₄H₁₈O₉
• Molecular Weight: 330.287
• CID: 3162732
• PubChem ID: 101687175

2-Hydroxy-3-methoxybenzoic acid glucose ester Properties

Names and Identifiers

• 2-Hydroxy-3-methoxybenzoic acid glucose ester
• 1-O-(2-hydroxy-3-methoxybenzoyl)-beta-d-glucose
• 172377-87-6
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-hydroxy-3-methoxybenzoate
• AKOS040761004
• FS-6862
• 2-Hydroxy-3-methoxybenzoate glucose ester
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) 2-hydroxy-3-methoxybenzoate
• Glucosyl homeobzcoo

• InChIKey： AKQPDLWSZUWOPL-CGUBKOMSSA-N
• Inchi： InChI=1S/C14H18O9/c1-21-7-4-2-3-6(9(7)16)13(20)23-14-12(19)11(18)10(17)8(5-15)22-14/h2-4,8,10-12,14-19H,5H2,1H3/t8-,10-,11+,12-,14+/m1/s1
• SMILES： COC1=CC=CC(=C1O)C(=O)OC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 330.09508215g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 330.09508215g/mol
• Heavy Atom Count: 23
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Boiling Point: 552.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 206.1±23.6 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses